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Compound of Interest

Compound Name: Lithium dichromate

Cat. No.: B084804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the laboratory synthesis of lithium dichromate
dihydrate (Li₂Cr₂O₇·2H₂O), a compound utilized as a potent oxidizing agent in various chemical

applications, including organic synthesis and analytical chemistry.[1][2] This document details

established synthesis protocols, presents key quantitative data, and outlines essential

characterization and safety procedures.

Physicochemical Properties
Lithium dichromate dihydrate is a crystalline solid that typically appears as yellow-orange to

reddish-orange hygroscopic crystals.[3][4] Key physical and chemical properties are

summarized in Table 1.

Table 1: Physicochemical Properties of Lithium Dichromate Dihydrate
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Property Value

Molecular Formula Li₂Cr₂O₇·2H₂O

Molecular Weight 265.93 g/mol [5]

Appearance
Yellow-orange to reddish-orange hygroscopic

crystals[3][4]

Density 2.34 g/cm³[5]

Melting Point 130 °C (decomposes)[3][4]

Water Solubility

62.36 g/100 g solution at 0.8 °C65.25 g/100 g

solution at 30 °C73.55 g/100 g solution at 100

°C[3][4]

Synthesis Methodologies
Several methods for the laboratory synthesis of lithium dichromate dihydrate have been

reported. The most common approach involves the reaction of a lithium source with a

chromium (VI) source in an aqueous solution.

Synthesis from Lithium Carbonate and Chromium
Trioxide
This method is a well-documented procedure for producing lithium dichromate dihydrate.[6]

Experimental Protocol:

Reaction Setup: Dissolve 3.5 kg of chromium trioxide (CrO₃) in 7.5 L of deionized water in a

suitable reaction vessel equipped with a stirrer.

Addition of Lithium Carbonate: While continuously stirring, gradually add approximately 1.3

kg of solid lithium carbonate (Li₂CO₃) to the chromium trioxide solution. The addition should

be slow to control the effervescence of carbon dioxide.

pH Adjustment: Continue the addition of lithium carbonate until the pH of the solution

reaches 3.5.
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Crystallization: The resulting solution is then typically concentrated by evaporation to induce

crystallization of lithium dichromate dihydrate. The crystals can be collected by filtration.

Purification: The collected crystals can be purified by recrystallization from water to remove

any remaining impurities.

Drying: The purified crystals should be dried under vacuum or in a desiccator to prevent

further hydration or dehydration.

Logical Workflow for Synthesis from Lithium Carbonate and Chromium Trioxide:

Reactant Preparation

Reaction Purification & Isolation Final Product

Chromium Trioxide (CrO₃)

Dissolve CrO₃ in H₂O

Lithium Carbonate (Li₂CO₃)

Gradually add Li₂CO₃Deionized Water Adjust pH to 3.5 Concentrate Solution Crystallization Filter Crystals Recrystallize from H₂O Dry Crystals Li₂Cr₂O₇·2H₂O

Click to download full resolution via product page

Caption: Workflow for the synthesis of lithium dichromate dihydrate.

Precipitation Method
A general approach for synthesizing dichromate salts involves a precipitation reaction.[7] While

a specific detailed protocol for lithium dichromate dihydrate is not readily available in the

literature, a generalized procedure can be adapted from the synthesis of other dichromate

salts, such as barium dichromate.[1] This would typically involve mixing a soluble lithium salt

(e.g., lithium chloride or lithium sulfate) with a soluble dichromate salt (e.g., potassium

dichromate) under controlled conditions to precipitate the less soluble lithium dichromate.
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Conceptual Experimental Protocol (Adaptable):

Prepare Reactant Solutions: Prepare separate aqueous solutions of a soluble lithium salt

and a soluble dichromate salt.

Control pH: The pH of the dichromate solution may need to be adjusted to favor the

dichromate ion (Cr₂O₇²⁻) over the chromate ion (CrO₄²⁻).

Mixing and Precipitation: Slowly add the lithium salt solution to the dichromate salt solution

with constant stirring to induce precipitation of lithium dichromate.

Isolation and Purification: The precipitate would then be collected by filtration, washed with

cold deionized water to remove soluble impurities, and dried.

Hydration of Anhydrous Lithium Dichromate
Lithium dichromate dihydrate can also be prepared by the controlled hydration of anhydrous

lithium dichromate (Li₂Cr₂O₇).[7]

Conceptual Experimental Protocol:

Preparation of Anhydrous Salt: Anhydrous lithium dichromate would first need to be

synthesized or obtained. This can often be achieved by heating the hydrated salt under

controlled conditions to drive off the water of crystallization.

Controlled Hydration: The anhydrous salt would then be exposed to a controlled amount of

water or a humid atmosphere to achieve the dihydrate form. This process requires careful

monitoring to prevent over-hydration.

Characterization
To confirm the identity and purity of the synthesized lithium dichromate dihydrate, several

analytical techniques can be employed.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

vibrational modes of the dichromate anion and the water of hydration.
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Raman Spectroscopy: Raman spectroscopy provides complementary vibrational information

and can be particularly useful for identifying the Cr-O bonds.

X-ray Diffraction (XRD): XRD is a powerful technique for confirming the crystalline structure

of the final product and comparing it to known crystallographic data for lithium dichromate
dihydrate.

Note: At the time of this writing, specific, publicly available reference spectra (IR, Raman, XRD)

for lithium dichromate dihydrate are limited.

Safety Precautions
Lithium dichromate, like other hexavalent chromium compounds, is a hazardous substance

and must be handled with appropriate safety precautions.

Toxicity and Carcinogenicity: Hexavalent chromium compounds are toxic and carcinogenic.

[5] All handling should be performed in a well-ventilated fume hood.

Oxidizing Agent: Lithium dichromate is a strong oxidizing agent and can react violently with

combustible materials.[5] It should be stored away from organic materials and other reducing

agents.

Personal Protective Equipment (PPE): Appropriate PPE, including a lab coat, safety goggles,

and chemical-resistant gloves, must be worn at all times when handling this compound.

Waste Disposal: All waste containing lithium dichromate must be disposed of as hazardous

waste according to institutional and local regulations.

Emergency Procedures:

Skin Contact: In case of skin contact, immediately wash the affected area with copious

amounts of water.[5]

Eye Contact: In case of eye contact, flush with water for at least 15 minutes and seek

immediate medical attention.[5]

Inhalation: If inhaled, move to fresh air and seek medical attention.[5]
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Ingestion: If ingested, do not induce vomiting. Seek immediate medical attention.[5]

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for proper laboratory training and adherence to all applicable safety

regulations. Researchers should consult relevant safety data sheets (SDS) and institutional

safety protocols before undertaking any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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